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For Researchers, Scientists, and Drug Development Professionals

Introduction

MK-3903 is a potent and selective allosteric activator of AMP-activated protein kinase (AMPK),
a central regulator of cellular energy homeostasis.[1][2] AMPK activation can influence a variety
of downstream signaling pathways, making MK-3903 a valuable tool for research in
metabolism, oncology, and cellular stress responses. These application notes provide detailed
protocols for the treatment of cultured cells with MK-3903 and for the analysis of its effects on
key cellular processes.

Mechanism of Action

MK-3903 is a direct activator of AMPK, with a reported EC50 of 8 nM for the a11y1 subunit.[1]
It activates 10 of the 12 pAMPK complexes with EC50 values in the range of 8-40 nM.[1][2]
Activation of AMPK by MK-3903 leads to the phosphorylation of downstream targets, which in
turn modulates various cellular processes including glucose uptake, fatty acid oxidation, and
protein synthesis, while inhibiting anabolic pathways like lipogenesis.

Signaling Pathway

The activation of AMPK by MK-3903 initiates a signaling cascade that impacts cell growth,
proliferation, and survival. A simplified representation of this pathway is shown below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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